Cas no 830-11-5 (1,2-Propanediol, 3-(4-iodophenoxy)-)

830-11-5 structure
Product name:1,2-Propanediol, 3-(4-iodophenoxy)-
1,2-Propanediol, 3-(4-iodophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-(4-iodophenoxy)-
- 830-11-5
- 3-(4-Iodophenoxy)-1,2-propanediol
- SCHEMBL1586597
- AKOS021168161
- DTXSID101299247
-
- Inchi: InChI=1S/C9H11IO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6H2
- InChI Key: DVYRQJIBNVIQRH-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1OCC(CO)O)I
Computed Properties
- Exact Mass: 293.97529g/mol
- Monoisotopic Mass: 293.97529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.7Ų
1,2-Propanediol, 3-(4-iodophenoxy)- Related Literature
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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